![molecular formula C18H23NO3S B8469213 [1,1'-Biphenyl]-4-sulfonamide, N-(5-hydroxypentyl)-4'-methyl- CAS No. 871113-82-5](/img/structure/B8469213.png)
[1,1'-Biphenyl]-4-sulfonamide, N-(5-hydroxypentyl)-4'-methyl-
Cat. No. B8469213
M. Wt: 333.4 g/mol
InChI Key: JGKVCTDTDQLIIN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07964643B2
Procedure details
Using a method analogous to that described in Example 40, 4-bromophenyl-sulfonic acid-(5-hydroxypentyl)-amide and 4-methylphenyl boronic acid were reacted to give the title compound as a white solid. δC (DMSO, 62.9 MHz): 20.8, 22.6, 28.9, 32.0, 42.6, 60.5, 126.9, 127.0, 127.3, 129.7, 135.7, 138.0, 139.0 and 143.7.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_CXSMILES
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[OH:1][CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][NH:7][S:8]([C:11]1[CH:16]=[CH:15][C:14](Br)=[CH:13][CH:12]=1)(=[O:10])=[O:9].[CH3:18][C:19]1[CH:24]=[CH:23][C:22](B(O)O)=[CH:21][CH:20]=1>>[OH:1][CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][NH:7][S:8]([C:11]1[CH:16]=[CH:15][C:14]([C:22]2[CH:23]=[CH:24][C:19]([CH3:18])=[CH:20][CH:21]=2)=[CH:13][CH:12]=1)(=[O:10])=[O:9]
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Inputs
Step One
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
OCCCCCNS(=O)(=O)C1=CC=C(C=C1)Br
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Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
CC1=CC=C(C=C1)B(O)O
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Conditions
Other
|
Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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were reacted
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Outcomes
Product
|
Name
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|
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Type
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product
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Smiles
|
OCCCCCNS(=O)(=O)C1=CC=C(C=C1)C1=CC=C(C=C1)C
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Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
